Cas no 539820-41-2 (1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-)

• Product Name: 1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-
• CAS No: 539820-41-2
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5688529
• Update Time: 2023-09-27

1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-

• Inchi： 1S/C16H19NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,15,17H,4-5,8-11H2/t15-/m0/s1
• InChI Key： FDMGPVBOWQRJCK-HNNXBMFYSA-N
• SMILES： N1C2=C(CCCC2)C[C@H]1C(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 415.6±24.0 °C(Predicted)
• pka: 7.22±0.40(Predicted)